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Compound of Interest

Compound Name: (-)-alpha-Pinene

Cat. No.: B3422139 Get Quote

This guide provides a comparative analysis of the insecticidal efficacy of (-)-α-Pinene and other

common monoterpenes, intended for researchers, scientists, and professionals in drug

development. The information presented is based on experimental data from peer-reviewed

studies and is organized to facilitate objective comparison and further research.

Overview of Monoterpenes as Insecticides
Monoterpenes are naturally occurring organic compounds found in the essential oils of many

plants. They are recognized for their potential as eco-friendly alternatives to synthetic

insecticides due to their high biodegradability, low mammalian toxicity, and varied modes of

action against a wide range of insect pests.[1] Their insecticidal properties can manifest as

direct toxicity (contact or fumigant), repellency, antifeedant effects, and growth regulation.[1]

This guide focuses on the comparative toxicities of several key monoterpenes.

Comparative Toxicity Data
The insecticidal efficacy of monoterpenes can vary significantly based on the chemical

structure, target insect species, and application method. The following tables summarize the

lethal concentration (LC50) and lethal dose (LD50) values for (-)-α-Pinene and other

monoterpenes from various studies.
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Fumigant application is a common method for controlling stored-product pests. The efficacy is

typically measured by the concentration of the compound in the air required to kill 50% of the

test insects within a specific timeframe.

Monoterpene Target Insect LC50 Exposure Time Citation

(-)-α-Pinene
Sitophilus

zeamais
1.402 ppm 24 h [2][3]

Myzus persicae 5.2 µL/L air 24 h [4]

3-Carene
Sitophilus

zeamais
0.610 ppm 24 h [2][3]

β-Pinene
Aedes aegypti

(adult)
111.18 ppm 72 h [5]

Geranial
Callosobruchus

maculatus
0.9832 µL 24 h [6]

Contact Toxicity
Contact toxicity measures the efficacy of a substance upon direct physical contact with the

insect.

Monoterpene Target Insect LC50 Exposure Time Citation

(-)-α-Pinene
Sitophilus

zeamais
4.133 ppm 14 days [3]

Sitophilus

zeamais
51.35 µL/20g - [7]

3-Carene
Sitophilus

zeamais
1.642 ppm 14 days [3]

β-Pinene
Aedes aegypti

(egg)
21.02 ppm 72 h [5]

Larvicidal Activity
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The effectiveness of these compounds against the larval stages of insects is crucial for

population control.

Monoterpene Target Insect LD50 Citation

(-)-α-Pinene Spodoptera frugiperda 9.52 µ g/larva [8]

Limonene Spodoptera frugiperda 12.69 µ g/larva [8]

α-Pinene + Limonene

(7:3)
Spodoptera frugiperda 3.66 µ g/larva [8]

β-Pinene Aedes aegypti (larva) 108.39 ppm [5]

Mode of Action: Neurotoxicity
Many monoterpenes exert their insecticidal effects by targeting the insect's nervous system.[9]

A primary mechanism is the inhibition of the enzyme acetylcholinesterase (AChE).[1][9] AChE

is responsible for breaking down the neurotransmitter acetylcholine in the synaptic cleft.

Inhibition of AChE leads to an accumulation of acetylcholine, causing continuous nerve

impulses, which results in paralysis and eventual death of the insect. Several monoterpenes,

including α-pinene, have been shown to inhibit AChE.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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